Cas no 1368598-01-9 (1,6-Dimethyl-1H-indole-3-acetic acid)

• Product Name: 1,6-Dimethyl-1H-indole-3-acetic acid
• CAS No: 1368598-01-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5451356
• PubChem ID: 58828800
• Update Time: 2025-05-19

1,6-Dimethyl-1H-indole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,6-dimethyl-1H-indol-3-yl)acetic acid
• EN300-5273831
• SCHEMBL14564407
• 1368598-01-9
• Z1509702674
• 1,6-Dimethyl-1H-indole-3-acetic acid

• Inchi： 1S/C12H13NO2/c1-8-3-4-10-9(6-12(14)15)7-13(2)11(10)5-8/h3-5,7H,6H2,1-2H3,(H,14,15)
• InChI Key： PTNTZWVJEUBAFI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C)=C2)C(CC(O)=O)=C1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 404.0±30.0 °C(Predicted)
• pka: 4.55±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 1,6-Dimethyl-1H-indole-3-acetic acid

Introduction to 1,6-Dimethyl-1H-indole-3-acetic acid (CAS No. 1368598-01-9)

1,6-Dimethyl-1H-indole-3-acetic acid is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural framework and versatile biological activities. This compound, identified by the CAS number 1368598-01-9, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of both methyl groups at the 1 and 6 positions of the indole ring, coupled with the acetic acid moiety at the 3 position, endows this molecule with distinct chemical and pharmacological properties that make it a valuable candidate for further investigation.

The indole core is a well-documented motif in medicinal chemistry, renowned for its role in various bioactive molecules. Indole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 1,6-Dimethyl-1H-indole-3-acetic acid not only enhances its solubility and metabolic stability but also influences its interaction with biological targets. This compound has been explored in several preclinical studies for its potential to modulate pathways relevant to neurological disorders, cancer, and metabolic diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 1,6-Dimethyl-1H-indole-3-acetic acid. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in signal transduction cascades. For instance, research indicates that it could exhibit inhibitory effects on certain kinases, which are often overactive in tumor cells. This aligns with the growing interest in kinase inhibitors as therapeutic agents.

In addition to its kinase inhibition potential, 1,6-Dimethyl-1H-indole-3-acetic acid has shown promise in studies related to neurodegenerative diseases. The indole ring's structural similarity to certain neurotransmitters suggests that it might influence neurotransmitter receptor activity. Preliminary data from cell culture models indicate that this compound could protect against oxidative stress-induced neuronal damage, a mechanism implicated in conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly intriguing given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of 1,6-Dimethyl-1H-indole-3-acetic acid presents an interesting challenge due to the need for precise functional group placement on the indole scaffold. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of 1,6-Dimethyl-1H-indole-3-acetic acid but also provide insights into scalable manufacturing processes for related indole derivatives.

One of the most compelling aspects of 1,6-Dimethyl-1H-indole-3-acetic acid is its potential as a lead compound for drug discovery. Pharmaceutical companies and academic research institutions are increasingly leveraging natural product-inspired scaffolds like indole to develop novel therapeutics. The structural features of 1,6-Dimethyl-1H-indole-3-acetic acid, such as its aromaticity and chiral centers, make it an attractive starting point for generating libraries of derivatives with enhanced biological activity.

The pharmacokinetic profile of 1,6-Dimethyl-1H-indole-3-acetic acid is another critical area of investigation. Studies have begun to explore how modifications at different positions on the indole ring affect absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing drug candidates before they proceed to clinical trials. Initial pharmacokinetic studies suggest that 1,6-Dimethyl-1H-indole-3-acetic acid exhibits reasonable bioavailability and metabolic stability in animal models.

Future research directions for 1,6-Dimethyl-1H-indole-3-acetic acid include exploring its role in immune modulation. The indoleamine 2,3-dioxygenase (IDO) pathway is known to play a crucial role in immune regulation through the production of kynurenine derivatives from tryptophan. Given that 1,6-Dimethyl-1H-indole-3-acetic acid shares structural similarities with kynurenine analogs, it may influence IDO activity and thereby impact immune responses relevant to autoimmune diseases and cancer immunotherapy.

In conclusion, 1,6-Dimethyl-1H-indole-3-acetic acid (CAS No. 1368598-01-9) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing new treatments for neurological disorders, cancer, and metabolic diseases. Ongoing studies continue to unravel its potential therapeutic benefits while refining synthetic routes for efficient production.